molecular formula C18H18N4 B377181 1,1'-diethyl-2,2'-bis(1H-benzimidazole)

1,1'-diethyl-2,2'-bis(1H-benzimidazole)

Cat. No.: B377181
M. Wt: 290.4g/mol
InChI Key: HJCOCMSMRSMSFS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,1'-diethyl-2,2'-bis(1H-benzimidazole) is a useful research compound. Its molecular formula is C18H18N4 and its molecular weight is 290.4g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,1'-diethyl-2,2'-bis(1H-benzimidazole) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,1'-diethyl-2,2'-bis(1H-benzimidazole) including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C18H18N4

Molecular Weight

290.4g/mol

IUPAC Name

1-ethyl-2-(1-ethylbenzimidazol-2-yl)benzimidazole

InChI

InChI=1S/C18H18N4/c1-3-21-15-11-7-5-9-13(15)19-17(21)18-20-14-10-6-8-12-16(14)22(18)4-2/h5-12H,3-4H2,1-2H3

InChI Key

HJCOCMSMRSMSFS-UHFFFAOYSA-N

SMILES

CCN1C2=CC=CC=C2N=C1C3=NC4=CC=CC=C4N3CC

Canonical SMILES

CCN1C2=CC=CC=C2N=C1C3=NC4=CC=CC=C4N3CC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a flask were added 2.0 g 1-ethyl-1H-benzimidazole and 25 ml tetrahydrofuran under nitrogen. To this solution was added 20 ml n-butyllitium (1.6M) and the mixture was heated to 60 C for 72 hours. After cooling to 22 C, the reaction was quenched with water and extracted with ethyl acetate. Following solvent removal, the product was dissolved in 8.5 ml hot ethyl acetate and 20 ml of hexane were added. After cooling to 5 C, the product precipitated and was filtered, washed with hexane, and dried giving 0.42 g pale yellow solid.
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step Two

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